Cas no 62026-30-6 (methyl (2Z)-3-[(3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-furan-3-yl-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxododecahydro-3H-furo[3',2':4,5]cyclopenta[1,2-f]oxireno[d]isochromen-6-yl]prop-2-enoate)

• Product Name: methyl (2Z)-3-[(3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-furan-3-yl-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxododecahydro-3H-furo[3',2':4,5]cyclopenta[1,2-f]oxireno[d]isochromen-6-yl]prop-2-enoate
• CAS No: 62026-30-6
• MF: C₂₇H₃₂O₁₀
• MW: 516.536989212036
• CID: 1635658
• PubChem ID: 5281308
• Update Time: 2025-04-21

methyl (2Z)-3-[(3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-furan-3-yl-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxododecahydro-3H-furo[3',2':4,5]cyclopenta[1,2-f]oxireno[d]isochromen-6-yl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-[(3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-furan-3-yl-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxododecahydro-3H-furo[3',2':4,5]cyclopenta[1,2-f]oxireno[d]isochromen-6-yl]prop-2-enoate
• Harrisonin
• 62026-30-6
• Q27106831
• C08766
• Methyl (2Z)-3-[(3S,3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-(3-furanyl)dodecahydro-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxo-3H-furo[3',2':4,5]cyclopent[1,2-f]oxireno[d]-2-benzopyran-6-yl]-2-propenoate
• CHEMBL2398516
• DTXSID901098352
• CHEBI:5627
• methyl (Z)-3-[(1R,2R,4S,7S,8S,11R,12R,13R,17S)-7-(furan-3-yl)-13,17-dihydroxy-1,8,12,15,15-pentamethyl-5,14-dioxo-3,6,16-trioxapentacyclo[9.6.0.02,4.02,8.013,17]heptadecan-12-yl]prop-2-enoate
• Methyl (2Z)-3-[(3S,3aS,5aR,6R,6aR,9aS,9bR,9cR,10aS)-3-(3-furanyl)dodecahydro-6a,9a-dihydroxy-3a,6,8,8,9b-pentamethyl-1,7-dioxo-3H-furo[3a(2),2a(2):4,5]cyclopent[1,2-f]oxireno[d]-2-benzopyran-6-yl]-2-propenoate

• Inchi： 1S/C27H32O10/c1-21(2)20(30)25(31)22(3,11-8-16(28)33-6)15-7-10-23(4)17(14-9-12-34-13-14)35-19(29)18-26(23,36-18)24(15,5)27(25,32)37-21/h8-9,11-13,15,17-18,31-32H,7,10H2,1-6H3/b11-8-/t15-,17+,18-,22-,23+,24-,25+,26-,27+/m1/s1
• InChI Key： DYNIRWNERRSOEV-HPGFDZHLSA-N
• SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@](/C=C\C(=O)OC)(C)[C@]5(C(C(C)(C)O[C@]5([C@@]4(C)[C@]132)O)=O)O

Computed Properties

• Exact Mass: 516.19956
• Monoisotopic Mass: 516.19954721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 145.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids